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Compound of Interest

Compound Name: (S)-Butyl 2-hydroxybutanoate

Cat. No.: B137078 Get Quote

An In-Depth Technical Guide to (S)-Butyl 2-hydroxybutanoate

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical intermediates is paramount. (S)-Butyl 2-hydroxybutanoate is

an optically active compound recognized for its role as a valuable building block in the

synthesis of pharmaceuticals and pesticides.[1] This guide provides a technical overview of its

core molecular data and a detailed experimental protocol for its synthesis.

Core Molecular Data
A clear summary of the fundamental molecular properties of (S)-Butyl 2-hydroxybutanoate is

presented below.

Property Value Citations

Molecular Formula C8H16O3 [1][2][3][4][5]

Molecular Weight 160.21 g/mol [1][2][3][4][5]

CAS Number 132513-51-0 [1][2][3][4]

IUPAC Name butyl (2S)-2-hydroxybutanoate [4]

SMILES
CCCCOC(=O)--INVALID-LINK-

-O
[4]
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Synthesis of (S)-Butyl 2-hydroxybutanoate
The following section details an experimental protocol for the synthesis of (S)-Butyl 2-
hydroxybutanoate, adapted from documented laboratory procedures.[2]

Experimental Protocol
Objective: To synthesize (S)-Butyl 2-hydroxybutanoate via the reaction of n-butyl (S)-(-)-2,3-

epoxypropionate with a suitable catalyst in an anhydrous solvent.

Materials:

n-butyl (S)-(-)-2,3-epoxypropionate (200 mg)

Anhydrous diethyl ether

Copper (I) iodide (CuI) catalyst

Procedure:

In a reaction vessel, dissolve 200 mg of n-butyl (S)-(-)-2,3-epoxypropionate in anhydrous

diethyl ether.

Cool the reaction mixture to -78°C.

Add 0.15 molar equivalents of the copper (I) iodide catalyst to the mixture.

Maintain the reaction at -78°C for 15 minutes.

Upon completion, the target product, (S)-Butyl 2-hydroxybutanoate, is obtained.

Note: The highest yield (99%) was achieved under these specific conditions.[2] Using an

excessive amount of catalyst or no catalyst at all resulted in a more complex product mixture

and a significantly lower or no yield of the desired product.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of (S)-Butyl 2-
hydroxybutanoate.
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Synthesis workflow for (S)-Butyl 2-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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